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  • Product: 3-(2-Ethoxyethoxy)azetidine
  • CAS: 1219948-70-5

Core Science & Biosynthesis

Foundational

3-(2-Ethoxyethoxy)azetidine chemical properties

An In-Depth Technical Guide to 3-(2-Ethoxyethoxy)azetidine: Properties, Synthesis, and Applications Introduction 3-(2-Ethoxyethoxy)azetidine is a heterocyclic organic compound featuring a four-membered azetidine ring sub...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 3-(2-Ethoxyethoxy)azetidine: Properties, Synthesis, and Applications

Introduction

3-(2-Ethoxyethoxy)azetidine is a heterocyclic organic compound featuring a four-membered azetidine ring substituted at the 3-position with an ethoxyethoxy group. The azetidine motif is of significant interest in medicinal chemistry, valued for its unique structural and physicochemical properties.[1][2] As a saturated, sp³-rich, and conformationally constrained scaffold, the azetidine ring can impart improved metabolic stability, enhanced solubility, and better pharmacokinetic profiles to drug candidates.[1][3] This guide provides a comprehensive technical overview of 3-(2-Ethoxyethoxy)azetidine, detailing its chemical properties, plausible synthetic routes, and its potential as a versatile building block for drug discovery and development professionals.

Core Chemical Properties and Physicochemical Profile

The structural uniqueness of 3-(2-Ethoxyethoxy)azetidine—combining a strained, polar azetidine ring with a flexible, hydrophilic ether side chain—results in a distinct set of physicochemical properties that are highly relevant for its application in synthetic and medicinal chemistry.

Key Identifiers:

  • IUPAC Name: 3-(2-Ethoxyethoxy)azetidine

  • CAS Number: 1219948-70-5[4]

  • Molecular Formula: C₇H₁₅NO₂[4]

  • Molecular Weight: 145.20 g/mol [4]

Data Presentation: Physicochemical Parameters

The following table summarizes key computed and experimental properties that influence the molecule's behavior in biological and chemical systems.

PropertyValueSource / Implication
Molecular Weight 145.20 g/mol [4] (Adherence to Lipinski's Rule of Five for drug-likeness)
LogP (Octanol/Water) 0.0113[4] (Indicates high hydrophilicity and likely good aqueous solubility)
Hydrogen Bond Acceptors 3[4] (Two ether oxygens and the ring nitrogen can accept H-bonds)
Hydrogen Bond Donors 1[4] (The secondary amine in the azetidine ring is an H-bond donor)
Rotatable Bonds 5[4] (High flexibility in the side chain, allowing conformational adaptation)
Topological Polar Surface Area (TPSA) 38.5 ŲCalculated (Contributes to membrane permeability and solubility)

The low LogP value suggests excellent aqueous solubility, a desirable trait for drug candidates. The presence of both hydrogen bond donors and acceptors facilitates interactions with biological targets.

Synthesis and Reactivity

While specific, peer-reviewed synthetic procedures for 3-(2-Ethoxyethoxy)azetidine are not extensively published, its synthesis can be logically derived from established methods for preparing 3-substituted azetidines.[5][6] A highly plausible and efficient approach involves the alkylation of a suitable azetidine precursor.

Plausible Synthetic Workflow

A common strategy for synthesizing 3-alkoxy-substituted azetidines involves the Williamson ether synthesis, starting from a protected azetidin-3-ol. This method avoids the use of harsh reagents and allows for the modular introduction of various alcohol side chains.[5]

G cluster_0 Step 1: Protection & Deprotonation cluster_1 Step 2: Alkylation (Williamson Ether Synthesis) cluster_2 Step 3: Deprotection A N-Boc-azetidin-3-ol C N-Boc-azetidin-3-olate A->C Deprotonation B Sodium Hydride (NaH) in THF E N-Boc-3-(2-Ethoxyethoxy)azetidine C:e->E:w SN2 Reaction D 2-Bromoethyl ethyl ether G 3-(2-Ethoxyethoxy)azetidine (Final Product) E->G Boc Removal F Trifluoroacetic Acid (TFA) in DCM

Caption: Plausible synthetic workflow for 3-(2-Ethoxyethoxy)azetidine.

Experimental Protocol: A Hypothetical Methodology
  • Step 1: Formation of the Alkoxide: To a solution of N-Boc-azetidin-3-ol (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour until gas evolution ceases.

  • Step 2: Alkylation: Cool the resulting slurry back to 0 °C and add 1-bromo-2-ethoxyethane (1.5 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by Thin Layer Chromatography (TLC).

  • Step 3: Workup and Purification: Quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield crude N-Boc-3-(2-ethoxyethoxy)azetidine. Purify via column chromatography.

  • Step 4: N-Boc Deprotection: Dissolve the purified intermediate in dichloromethane (DCM). Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 1-2 hours.[7] Concentrate the mixture under reduced pressure, re-dissolve the residue in DCM, and neutralize with a saturated aqueous solution of sodium bicarbonate. Extract with DCM, dry the combined organic layers over Na₂SO₄, and concentrate to afford the final product, 3-(2-Ethoxyethoxy)azetidine.[7]

Reactivity Insights

The reactivity of the azetidine ring is dominated by its ring strain (approx. 25.4 kcal/mol), which is intermediate between the highly reactive aziridine and the more stable pyrrolidine.[2] This balanced reactivity makes azetidines robust enough for handling while being susceptible to specific transformations.[2][8]

  • N-Functionalization: The secondary amine is nucleophilic and can be readily acylated, alkylated, or used in reductive amination to introduce further complexity.

  • Ring-Opening: While more stable than aziridines, the azetidine ring can undergo ring-opening reactions when treated with strong acids or nucleophiles, a property that can be exploited in synthetic design.[9][10]

Role and Applications in Drug Discovery

The azetidine scaffold is a privileged motif in modern medicinal chemistry, appearing in several FDA-approved drugs, including the JAK inhibitor Baricitinib and the MEK inhibitor Cobimetinib .[1] Its incorporation is a strategic choice to enhance molecular properties.

Key Advantages of the Azetidine Scaffold:

  • Improved Physicochemical Properties: Azetidines are known to decrease lipophilicity and increase aqueous solubility, which can improve a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[1]

  • Vectorial Exit Point: The 3D, non-planar structure provides a well-defined exit vector for substituents, allowing chemists to probe specific regions of a target's binding pocket with high precision.[3]

  • Metabolic Stability: The azetidine ring itself is generally more resistant to metabolic degradation compared to more flexible aliphatic amines.[1]

  • Novel Chemical Space: As a bioisostere for other common functionalities, it provides access to novel chemical space and intellectual property.[11]

3-(2-Ethoxyethoxy)azetidine serves as an ideal building block by combining these advantages with a flexible, polar side chain that can be used to further optimize solubility and engage in additional hydrogen bonding interactions.

G cluster_workflow Drug Discovery Workflow node_a Building Block Synthesis Synthesis of 3-(2-Ethoxyethoxy)azetidine node_b Library Generation N-Acylation / Alkylation to create diverse amides and amines node_a:f1->node_b:f0 node_c High-Throughput Screening (HTS) Identify initial 'hits' against a biological target node_b:f1->node_c:f0 node_d Hit-to-Lead & Lead Optimization Modify structure to improve potency, selectivity, and ADME properties node_c:f1->node_d:f0 node_e Preclinical Candidate Optimized molecule with drug-like properties node_d:f1->node_e:f0

Caption: Role of azetidine building blocks in a drug discovery pipeline.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 3-(2-Ethoxyethoxy)azetidine is not widely available, data from analogous azetidine compounds should be used to guide handling procedures.

  • Handling: Like most amines, azetidines should be handled in a well-ventilated chemical fume hood.[12] Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is mandatory. Avoid contact with skin and eyes and prevent inhalation of vapors.[13]

  • Toxicity: The toxicological properties have not been fully investigated.[12] However, related compounds can cause skin and eye irritation or burns.[12][14]

  • Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place. Many suppliers recommend refrigeration (2-8°C).

Conclusion

3-(2-Ethoxyethoxy)azetidine is a valuable and strategic building block for researchers in drug discovery. Its chemical architecture, which marries the conformational rigidity and favorable physicochemical properties of the azetidine ring with a flexible, hydrophilic side chain, offers a powerful tool for molecular design. By enabling chemists to enhance solubility, improve metabolic stability, and explore novel chemical space with three-dimensional diversity, this compound stands as a key intermediate for the synthesis of next-generation therapeutics.

References

  • PubChem. (n.d.). tert-Butyl 3-(2-ethoxy-2-oxoethylidene)azetidine-1-carboxylate.
  • P212121 Store. (n.d.). tert-Butyl 3-(benzylamino)-3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate.
  • ChemScene. (n.d.). tert-Butyl 3-(2-ethoxy-2-oxoethyl)azetidine-1-carboxylate.
  • BLD Pharm. (n.d.). 3-[2-(Allyloxy)ethoxy]azetidine.
  • TCI Chemicals. (2025, April 7). SAFETY DATA SHEET - tert-Butyl 3-(2-Ethoxy-2-oxoethylidene)azetidine-1-carboxylate.
  • Fisher Scientific. (2012, March 23). SAFETY DATA SHEET - Azetidine.
  • Achmem. (n.d.). 3-[2-(Benzyloxy)ethoxy]azetidine.
  • ResearchGate. (2023, June). Synthesis of Oxetane and Azetidine Ethers as Ester Isosteres by Brønsted Acid Catalysed Alkylation of Alcohols with 3-Aryl-oxetanols and 3-Aryl-azetidinols. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Azetidine. Retrieved from [Link]

  • PubMed. (2026, January 5). Azetidines in medicinal chemistry: emerging applications and approved drugs. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Azetidine-2-carboxylic acid. From Lily of the valley to key pharmaceuticals. A jubilee review. Retrieved from [Link]

  • Advanced Journal of Chemistry. (2025, August 2). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Retrieved from [Link]

  • RSC Publishing. (2021, March 24). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Azetidine (CAS 503-29-7). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Azetidine synthesis. Retrieved from [Link]

  • RSC Publishing. (n.d.). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Retrieved from [Link]

  • RSC Publishing. (n.d.). Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion to 5,6-dihydro-4H-1,3-oxazines. Retrieved from [Link]

  • PubChemLite. (n.d.). 3-(2-methoxyethoxy)azetidine hydrochloride (C6H13NO2).
  • Benchchem. (n.d.). Technical Guide to the Spectroscopic Analysis of 3-(2-Tert-butylphenoxy)azetidine.
  • Journal of Medicinal and Chemical Sciences. (2022, June 30). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to 3-(2-Ethoxyethoxy)azetidine

CAS Number: 1219948-70-5 For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of 3-(2-Ethoxyethoxy)az...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 1219948-70-5

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 3-(2-Ethoxyethoxy)azetidine, a unique heterocyclic building block with significant potential in medicinal chemistry and drug discovery. Azetidine scaffolds are increasingly recognized for their ability to impart favorable physicochemical and pharmacokinetic properties to bioactive molecules.[1][2] This document delves into the synthesis, characterization, and potential applications of 3-(2-Ethoxyethoxy)azetidine, offering a foundational resource for researchers seeking to leverage this compound in their development programs. The protocols and insights presented herein are grounded in established chemical principles and draw upon the broader understanding of azetidine chemistry to provide a robust and practical guide.

Introduction: The Strategic Value of the Azetidine Scaffold

Azetidines, four-membered nitrogen-containing heterocycles, have emerged as privileged structural motifs in modern drug discovery.[2] Their inherent ring strain and conformational rigidity offer a unique three-dimensional framework that can enhance binding affinity to biological targets and improve metabolic stability.[1][3] Unlike more strained aziridines or less-strained pyrrolidines, azetidines strike a balance of reactivity and stability, making them synthetically accessible and versatile building blocks.[3][4] The incorporation of an azetidine ring can lead to improved solubility, reduced lipophilicity, and enhanced pharmacokinetic profiles, making them highly attractive for lead optimization.[1] Several FDA-approved drugs, such as baricitinib and cobimetinib, feature the azetidine moiety, underscoring its therapeutic relevance.[1]

The subject of this guide, 3-(2-Ethoxyethoxy)azetidine, combines the advantageous properties of the azetidine core with an ether side chain, a common feature in many biologically active compounds that can influence solubility and hydrogen bonding capacity. While specific literature on this exact molecule is emerging, its structural components suggest significant potential for applications in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.[1][5]

Physicochemical Properties and Data

A thorough understanding of the physicochemical properties of a building block is critical for its effective application in synthesis and drug design. The following table summarizes the key properties of 3-(2-Ethoxyethoxy)azetidine.

PropertyValueSource
CAS Number 1219948-70-5ChemScene[6]
Molecular Formula C₇H₁₅NO₂ChemScene[6]
Molecular Weight 145.20 g/mol ChemScene[6]
IUPAC Name 3-(2-Ethoxyethoxy)azetidine
Canonical SMILES CCOCCOc1cn(C1)C
Appearance Colorless to pale yellow oil (predicted)
Boiling Point Not determined
Solubility Soluble in common organic solvents (e.g., DCM, MeOH, DMSO)

Synthesis of 3-(2-Ethoxyethoxy)azetidine: A Plausible and Detailed Protocol

While a specific, peer-reviewed synthesis for 3-(2-Ethoxyethoxy)azetidine is not widely published, a robust synthetic route can be proposed based on established methodologies for the preparation of 3-substituted azetidines. A common and effective strategy involves the nucleophilic substitution on a protected 3-hydroxyazetidine with a suitable ethoxyethyl electrophile, followed by deprotection.

Proposed Synthetic Scheme

Synthetic_Scheme cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Boc Deprotection start 1-Boc-3-hydroxyazetidine reagent1 NaH, THF start->reagent1 intermediate 1-Boc-3-(2-ethoxyethoxy)azetidine reagent1->intermediate 1 reagent2 1-Bromo-2-ethoxyethane reagent2->intermediate 2 reagent3 TFA or HCl in Dioxane intermediate->reagent3 product 3-(2-Ethoxyethoxy)azetidine reagent3->product

Caption: Proposed two-step synthesis of 3-(2-Ethoxyethoxy)azetidine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1-Boc-3-(2-ethoxyethoxy)azetidine

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF).

  • Addition of Starting Material: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of 1-Boc-3-hydroxyazetidine (1.0 eq.) in anhydrous THF via the dropping funnel.

  • Activation: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

  • Alkylation: Cool the reaction mixture back to 0 °C and add 1-bromo-2-ethoxyethane (1.1 eq.) dropwise.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to afford 1-Boc-3-(2-ethoxyethoxy)azetidine as a colorless oil.

Step 2: Synthesis of 3-(2-Ethoxyethoxy)azetidine (Final Product)

  • Deprotection: Dissolve the purified 1-Boc-3-(2-ethoxyethoxy)azetidine (1.0 eq.) from Step 1 in a solution of trifluoroacetic acid (TFA) in dichloromethane (DCM) (1:1 v/v) or a solution of HCl in 1,4-dioxane.

  • Reaction: Stir the reaction mixture at room temperature for 2-4 hours, monitoring the disappearance of the starting material by TLC.

  • Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

  • Neutralization and Extraction: Dissolve the residue in water and basify to pH > 10 with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide. Extract the aqueous layer with DCM (3x).

  • Final Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 3-(2-Ethoxyethoxy)azetidine.

Analytical Characterization

The identity and purity of the synthesized 3-(2-Ethoxyethoxy)azetidine should be confirmed using standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethoxy group (a triplet and a quartet), the methylene protons of the ethoxyethoxy side chain, and the protons of the azetidine ring.

    • ¹³C NMR: The carbon NMR spectrum will confirm the presence of all seven carbon atoms in the molecule with distinct chemical shifts.

  • Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) should show a prominent peak corresponding to the [M+H]⁺ ion at m/z 146.12.

  • Infrared (IR) Spectroscopy: The IR spectrum will display characteristic C-O-C stretching frequencies for the ether linkages and N-H stretching for the secondary amine of the azetidine ring.

Applications in Drug Discovery and Medicinal Chemistry

The unique structural features of 3-(2-Ethoxyethoxy)azetidine make it a valuable building block for the synthesis of novel therapeutic agents.

As a Scaffold for Bioactive Molecules

The azetidine ring can serve as a rigid core to which various pharmacophoric groups can be attached. The secondary amine of 3-(2-Ethoxyethoxy)azetidine provides a convenient handle for further functionalization through reactions such as acylation, alkylation, and reductive amination. The ethoxyethoxy side chain can participate in hydrogen bonding interactions with biological targets and can be modified to fine-tune the molecule's pharmacokinetic properties.

Potential Therapeutic Targets

Given the broad pharmacological potential of azetidine derivatives, compounds derived from 3-(2-Ethoxyethoxy)azetidine could be investigated for a range of activities, including:

  • Enzyme Inhibition: The scaffold can be elaborated to design inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation.

  • GPCR Modulation: Azetidine-containing compounds have shown activity as modulators of G-protein coupled receptors, which are important targets for a wide array of diseases.

  • Central Nervous System (CNS) Agents: The physicochemical properties of azetidines can be favorable for brain penetration, making them attractive for the development of drugs targeting CNS disorders.[1]

Workflow for Incorporating into a Drug Discovery Program

Drug_Discovery_Workflow start Synthesis of 3-(2-Ethoxyethoxy)azetidine Library screening High-Throughput Screening (HTS) start->screening hit_id Hit Identification screening->hit_id lead_gen Lead Generation hit_id->lead_gen lead_opt Lead Optimization (SAR Studies) lead_gen->lead_opt preclinical Preclinical Development lead_opt->preclinical

Caption: A typical workflow for utilizing a novel building block in a drug discovery program.

Safety and Handling

As with all laboratory chemicals, 3-(2-Ethoxyethoxy)azetidine should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) from the supplier.

Conclusion

3-(2-Ethoxyethoxy)azetidine represents a promising and versatile building block for medicinal chemistry and drug discovery. Its unique combination of a conformationally constrained azetidine core and a flexible, polar side chain offers significant opportunities for the design of novel therapeutic agents with improved pharmacological profiles. This technical guide provides a foundational understanding of its synthesis, properties, and potential applications, empowering researchers to explore the full potential of this intriguing molecule. The continued exploration of such novel scaffolds is crucial for the advancement of next-generation pharmaceuticals.[1]

References

  • Azetidines in medicinal chemistry: emerging applic
  • Understanding Aze Medications: The Role of Azetidine Derivatives.
  • Azetidines in medicinal chemistry: emerging applications and approved drugs. Taylor & Francis Online.
  • Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
  • Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry (RSC Publishing).
  • Synthesis of Oxetane and Azetidine Ethers as Ester Isosteres by Brønsted Acid Catalysed Alkylation of Alcohols with 3-Aryl-oxetanols and 3-Aryl-azetidinols.
  • 1219948-70-5 | 3-(2-Ethoxyethoxy)azetidine. ChemScene.

Sources

Foundational

An In-depth Technical Guide to Azetidine-Based Scaffolds in Drug Discovery

Abstract The azetidine ring, a four-membered nitrogen-containing heterocycle, has transitioned from a synthetic curiosity to a privileged scaffold in modern medicinal chemistry. Its unique combination of high ring strain...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The azetidine ring, a four-membered nitrogen-containing heterocycle, has transitioned from a synthetic curiosity to a privileged scaffold in modern medicinal chemistry. Its unique combination of high ring strain, significant sp³-rich character, and conformational rigidity imparts favorable physicochemical and pharmacokinetic properties to drug candidates.[1][2] This guide provides a comprehensive technical overview for researchers and drug development professionals on the strategic application of azetidine-based scaffolds. We will explore the fundamental structural and chemical characteristics that confer the "azetidine advantage," detail robust synthetic methodologies for accessing these scaffolds, analyze case studies of FDA-approved drugs, and discuss their application in targeting key protein families. This document aims to serve as a practical and authoritative resource, bridging synthetic strategy with therapeutic application.

The Azetidine Advantage: Decoding the Physicochemical Rationale

The strategic incorporation of an azetidine moiety into a drug candidate is a decision rooted in its distinct ability to modulate key molecular properties. Unlike more common saturated heterocycles like pyrrolidine or piperidine, the azetidine ring offers a unique blend of stability and reactivity, driven primarily by its significant ring strain (approx. 25.4 kcal/mol).[3] This inherent strain, while making the scaffold synthetically challenging, provides a powerful tool for medicinal chemists.

Key Physicochemical Benefits:

  • Enhanced Metabolic Stability: The rigid, compact structure of azetidine can effectively block metabolically labile sites. By replacing a more flexible or larger group (e.g., a piperidine or an open-chain amine) with an azetidine, chemists can sterically hinder access by metabolic enzymes like Cytochrome P450s, thereby increasing the drug's half-life.[4][5]

  • Improved Aqueous Solubility: The nitrogen atom in the azetidine ring is a hydrogen bond acceptor, which can improve the solubility of a parent molecule. Its less lipophilic nature compared to larger rings like piperidine contributes to a more favorable overall physicochemical profile, a critical factor for oral bioavailability.[5]

  • Conformational Rigidity and sp³-Richness: Modern drug discovery increasingly favors molecules with a higher fraction of sp³-hybridized carbons to escape "flatland" and improve selectivity.[1][6] The azetidine ring is a quintessential sp³-rich scaffold. Its rigidity reduces the entropic penalty upon binding to a biological target by pre-organizing the substituents in a well-defined three-dimensional orientation, which can lead to enhanced potency and selectivity.[7]

  • Versatile Bioisostere: Azetidines serve as effective bioisosteres for a range of common functional groups and scaffolds.[5][8] They can replace gem-dimethyl groups, act as constrained linkers, or substitute larger heterocycles like piperidine and pyrrolidine, providing novel exit vectors for structure-activity relationship (SAR) exploration into previously inaccessible chemical space.[5]

PropertyAzetidinePyrrolidinePiperidine
Ring Strain (kcal/mol) ~25.4~5.4~0
Character High sp³High sp³High sp³
Conformational Flexibility Low (Rigid)Moderate (Envelope/Twist)High (Chair/Boat)
Lipophilicity (cLogP) LowerModerateHigher
Nitrogen Basicity (pKa) HigherHigherHighest
Primary Advantage Metabolic stability, solubility, novel vectorsCommon scaffold, established chemistryCommon scaffold, diverse chemistry

Table 1: Comparative properties of small saturated N-heterocycles. The unique balance of ring strain and stability in azetidines offers distinct advantages in drug design.

Synthetic Strategies for Accessing Azetidine Scaffolds

The historical underutilization of azetidines was largely due to synthetic challenges.[5][9] However, recent advancements have made these scaffolds significantly more accessible.[1][4] Key strategies include intramolecular cyclizations, cycloadditions, and strain-release methodologies.[3][4]

Synthesis_Strategies

Detailed Protocol: Synthesis of a 3-Substituted Azetidine Core

This protocol is adapted from established literature for the synthesis of N-Boc-3-aryl-azetidines, a common intermediate for further functionalization.[10] It involves the formation of a sulfonylhydrazone followed by a Shapiro-type reaction and cyclization.

Objective: To synthesize N-Boc-3-(4-methoxyphenyl)azetidine.

Materials:

  • N-Boc-azetidin-3-one

  • 4-Methoxybenzenesulfonyl hydrazide

  • Methanol (MeOH), Anhydrous

  • Tetrahydrofuran (THF), Anhydrous

  • n-Butyllithium (n-BuLi), 2.5 M in hexanes

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Magnesium sulfate (MgSO₄), anhydrous

Step-by-Step Methodology:

  • Formation of the Sulfonylhydrazone:

    • To a solution of N-Boc-azetidin-3-one (1.0 equiv) in anhydrous MeOH (0.5 M), add 4-methoxybenzenesulfonyl hydrazide (1.1 equiv).

    • Stir the reaction mixture at room temperature for 4-6 hours, monitoring for the disappearance of the ketone starting material by Thin Layer Chromatography (TLC).

    • Upon completion, concentrate the mixture under reduced pressure. The crude hydrazone is typically used in the next step without further purification.

  • Vinyllithium Formation and Cyclization:

    • Dissolve the crude hydrazone from Step 1 in anhydrous THF (0.2 M) in a flame-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon).

    • Cool the solution to -78 °C using a dry ice/acetone bath.

    • Slowly add n-BuLi (2.5 M in hexanes, 2.2 equiv) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -70 °C. The solution may change color, indicating anion formation.

    • After the addition is complete, allow the reaction to stir at -78 °C for 1 hour.

    • Gradually warm the reaction mixture to room temperature and stir for an additional 2-3 hours. The cyclization occurs during this warming phase.

  • Work-up and Purification:

    • Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NaHCO₃ solution.

    • Transfer the mixture to a separatory funnel and extract with EtOAc (3 x volumes).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel (using a hexane/EtOAc gradient) to yield the pure N-Boc-3-(4-methoxyphenyl)azetidine.

Self-Validation: The final product's identity and purity should be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[11][12]

Clinical Success: FDA-Approved Drugs Featuring Azetidine Scaffolds

The therapeutic relevance of the azetidine scaffold is firmly established by its presence in several FDA-approved drugs across diverse therapeutic areas.[1][2] The inclusion of this motif was a deliberate design choice to enhance pharmacokinetics and receptor selectivity.[1]

Drug NameTargetTherapeutic AreaRole of Azetidine Scaffold
Baricitinib JAK1/JAK2Rheumatoid Arthritis, COVID-19Improves selectivity and pharmacokinetic profile.[1]
Cobimetinib MEK1/MEK2Oncology (Melanoma)Enhances metabolic stability and provides a vector for key interactions.[1][3]
Azelnidipine L-type Calcium ChannelsHypertensionThe azetidine-2-carboxylate moiety is crucial for its antagonist activity.[1][3]
Sarolaner Isoxazoline EctoparasiticideVeterinary MedicineThe spiro-azetidine component contributes to potency and safety.[1]

Table 2: A selection of FDA-approved drugs incorporating an azetidine moiety, highlighting the scaffold's versatility.

Application in Target-Oriented Drug Design: The Case of Kinase Inhibitors

Azetidine scaffolds have proven particularly valuable in the design of kinase inhibitors, a cornerstone of modern oncology.[13][14][15] The rigid framework allows for precise orientation of pharmacophoric elements into the ATP-binding pocket of kinases.

Case Study: Cobimetinib and the MAPK/ERK Pathway

Cobimetinib is a potent and selective inhibitor of MEK1 and MEK2, kinases in the RAS/RAF/MEK/ERK signaling pathway.[16] This pathway is frequently hyperactivated in many cancers, particularly melanoma. The azetidine ring in Cobimetinib is positioned to improve metabolic stability and provides a key structural element for optimal binding.[1][16]

MEK_Pathway

The azetidine motif is also being explored in inhibitors for other target classes, including STAT3 inhibitors,[17][18] protease inhibitors,[19][20] and central nervous system (CNS) modulators.[1][21] For CNS applications, the ability of the azetidine scaffold to reduce lipophilicity while maintaining potency is particularly advantageous for designing molecules that can cross the blood-brain barrier without excessive non-specific binding.[22]

Future Perspectives and Challenges

The future of azetidine-based drug discovery is bright, with ongoing innovation in several key areas:

  • Novel Synthetic Methods: The development of photocatalytic and electrochemical methods promises even more efficient and sustainable access to complex azetidine derivatives.[1][4][23] Strain-release diversification of azabicyclo[1.1.0]butanes (ABBs) is also emerging as a powerful platform for generating densely functionalized azetidines.[3][24]

  • Computational Chemistry: As demonstrated by recent studies, computational modeling can now accurately predict successful reaction outcomes for azetidine synthesis, moving the field away from trial-and-error and towards rational design.[23]

  • Exploration of New Chemical Space: The synthesis of novel spirocyclic and fused azetidine systems is opening up new three-dimensional chemical space for drug design, offering unique vector orientations and properties compared to their linear counterparts.[20][22][25]

The primary challenge remains the scalable and stereoselective synthesis of highly substituted azetidines.[4] Overcoming this hurdle will be key to fully unlocking the potential of this valuable scaffold.

Conclusion

Azetidine is no longer an underutilized heterocycle but a validated and powerful scaffold in the medicinal chemist's toolkit. Its unique structural and physicochemical properties provide a distinct advantage for optimizing metabolic stability, solubility, and target engagement.[1][9] Supported by an expanding arsenal of synthetic methodologies and validated by multiple approved drugs, the azetidine motif is poised to play an increasingly important role in the development of next-generation therapeutics.[1][2] This guide has outlined the core principles and practical considerations for leveraging azetidine-based scaffolds, providing a foundation for innovation in drug discovery programs.

References

  • Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed. (2026, January 5).
  • Azetidine derivatives, compositions and their use - Google Patents.
  • Azetidines and spiro azetidines as novel P2 units in hepatitis C virus NS3 protease inhibitors - PubMed.
  • Azetidines and spiro azetidines as novel P2 units in hepatitis C virus NS3 protease inhibitors - PMC - NIH.
  • Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026, January 5).
  • New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC. (2022, November 30).
  • Azetidines in medicinal chemistry: emerging applications and approved drugs.
  • Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC.
  • Azetidines in Drug Discovery - PharmaBlock.
  • Examples of azetidine‐based bioisosters | Download Scientific Diagram - ResearchGate.
  • Methods for the Synthesis of Substituted Azetines | Organic Letters - ACS Publications. (2017, October 4).
  • Azetidine‐Based Small‐Molecule Targeted Anticancer Agents: Developments in the Last Decade (2015–2024) | Request PDF - ResearchGate.
  • Methods for the Synthesis of Substituted Azetines - Organic Chemistry Portal.
  • Background and conceptual design a Aza-azetidine bioisostere of... - ResearchGate.
  • Methods for the synthesis of azetidines. | Download Scientific Diagram - ResearchGate.
  • Synthesis and characterization of some Azetidines derivatives.
  • Pharmaceutical compositions containing azetidine derivatives, novel azetidine derivatives and preparation thereof - Google Patents.
  • Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing. (2021, March 24).
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors | Journal of Medicinal Chemistry - ACS Publications. (2020, December 22).
  • Strain-Release Asymmetric Multicomponent Reaction to Access Diverse N-α-Bisaryl-C3-quaternary Azetidines | Organic Letters - ACS Publications. (2026, February 1).
  • Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement - PubMed. (2024, October 10).
  • Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement | Journal of Medicinal Chemistry - ACS Publications.
  • Synthesis of 4-membered heterocycles as fragments and bioisosteres.
  • Azetidine ring, salicylic acid, and salicylic acid bioisosteres as determinants of the binding characteristics of novel potent compounds to Stat3 - PubMed. (2024, January 1).
  • Potential Therapeutic Targets of Azetidine-Containing Compounds: A Technical Guide for Drug Discovery Professionals - Benchchem.
  • Application Notes and Protocols for 3-(2-Tert-butylphenoxy)azetidine as a Potential Kinase Inhibitor - Benchchem.
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  • Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents - MDPI.
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  • Scientists use computational modeling to guide a difficult chemical synthesis - MIT Department of Chemistry. (2024, June 27).
  • Azetidines-Containing Fluorescent Purine Analogs: Synthesis and Photophysical Properties - PMC.
  • Synthesis of azetidine derivatives - Google Patents.
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - NIH.
  • Structures of some azetidine‐based drugs | Download Scientific Diagram - ResearchGate.
  • Azetidines - Enamine.
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  • Recent advances in synthetic facets of immensely reactive azetidines - RSC Publishing. (2017, September 27).
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Exploratory

The Unseen Architect: A Technical Guide to the Physicochemical Properties of Ethoxyethoxy-Containing Linkers in Drug Development

Introduction: The Critical Role of Linkers in Advanced Therapeutics In the intricate world of modern drug development, particularly in the realms of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PRO...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Linkers in Advanced Therapeutics

In the intricate world of modern drug development, particularly in the realms of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs), the linker is no longer a mere connector. It is a critical determinant of a therapeutic's success, profoundly influencing its efficacy, safety, and pharmacokinetic profile. Among the diverse array of linker technologies, those incorporating ethoxyethoxy repeats, also known as oligo(ethylene glycol) or PEG-like linkers, have garnered significant attention. Their unique physicochemical properties offer a powerful toolkit to overcome challenges associated with payload hydrophobicity, aggregation, and non-specific binding. This guide provides an in-depth exploration of the core physicochemical properties of ethoxyethoxy-containing linkers, offering researchers and drug development professionals the foundational knowledge to harness their full potential.

I. The Heart of the Matter: Understanding the Ethoxyethoxy Structure

The fundamental repeating unit of an ethoxyethoxy linker is -(CH₂CH₂O)n-. This simple yet elegant structure is the wellspring of its desirable physicochemical characteristics. The ether oxygens are capable of forming hydrogen bonds with water molecules, bestowing inherent hydrophilicity upon the linker.[1] The carbon-oxygen bonds exhibit free rotation, which imparts significant flexibility to the linker chain.[1] These two features—hydrophilicity and flexibility—are the cornerstones of the advantages that ethoxyethoxy linkers bring to drug design.

II. Hydrophilicity and Solubility: The Counterbalance to Hydrophobic Payloads

A primary challenge in the development of ADCs and PROTACs is the often-hydrophobic nature of the cytotoxic payloads or protein-of-interest ligands. This hydrophobicity can lead to poor aqueous solubility, a propensity for aggregation, and unfavorable pharmacokinetic properties.[2][3] Ethoxyethoxy-containing linkers serve as a powerful tool to mitigate these issues.

By incorporating these hydrophilic linkers, the overall hydrophilicity of the conjugate is increased, which can enhance its solubility and prevent aggregation.[2][] This is particularly crucial for ADCs with a high drug-to-antibody ratio (DAR), where the cumulative hydrophobicity of the payloads can compromise the stability of the entire molecule.[2][5] The improved solubility and reduced aggregation lead to more homogenous and stable drug products.[5][6]

Table 1: Key Physicochemical Properties of Ethoxyethoxy-Containing Linkers and Their Impact on Drug Development

Physicochemical PropertyConferred by Ethoxyethoxy UnitImpact on Drug Development
Hydrophilicity Hydrogen bonding of ether oxygens with waterIncreases solubility of hydrophobic payloads, reduces aggregation, improves pharmacokinetics.[2][3][]
Solubility Enhanced hydrophilicityEnables higher drug loading (DAR) without compromising stability.[5][6]
Flexibility Free rotation of C-O bondsAllows for optimal spatial orientation of the payload and binding moiety, potentially improving efficacy.[1][7]
Aggregation Reduction Steric hindrance and hydration shellPrevents the formation of inactive and potentially immunogenic high-molecular-weight species.[2][6]
Low Non-Specific Binding Formation of a hydration layerMinimizes off-target interactions, reducing toxicity and improving the therapeutic index.[8][9]

III. Flexibility and Conformational Freedom: Optimizing Biological Interactions

The inherent flexibility of the ethoxyethoxy chain allows the linker to adopt a wide range of conformations in solution.[1][7] This conformational freedom can be advantageous in several ways. For instance, in a PROTAC, a flexible linker can facilitate the optimal orientation of the target protein and the E3 ligase, promoting efficient ubiquitination and subsequent degradation. Similarly, in an ADC, a flexible linker can ensure that the cytotoxic payload is sterically accessible for its intracellular target upon release.

The length of the ethoxyethoxy linker is a critical parameter that can be tuned to achieve the desired distance and flexibility between the two conjugated moieties.[10][11] Shorter linkers may impose conformational constraints, while longer linkers provide greater spatial separation and flexibility. However, excessively long linkers can sometimes lead to undesirable interactions or altered pharmacokinetic profiles.[]

cluster_0 Ethoxyethoxy Linker Structure cluster_1 Resulting Physicochemical Properties Repeating Unit -(CH₂CH₂O)n- Ether Oxygen Ether Oxygen (Hydrogen Bonding) Repeating Unit->Ether Oxygen Leads to C-O Bond C-O Bond (Free Rotation) Repeating Unit->C-O Bond Contains Hydrophilicity Hydrophilicity Ether Oxygen->Hydrophilicity Flexibility Flexibility C-O Bond->Flexibility cluster_0 Linker Design Parameters cluster_1 Impacted Physicochemical Properties Linker_Length Linker_Length Hydrophilicity Hydrophilicity +++ Linker_Length->Hydrophilicity Increases Flexibility Flexibility +++ Linker_Length->Flexibility Increases PK_Profile Pharmacokinetic Profile +/- Linker_Length->PK_Profile Modulates Linker_Architecture Linker Architecture - Linear - Branched/Pendant Linker_Architecture->Hydrophilicity Enhances (Branched)

Figure 2: Influence of linker design on key physicochemical properties.

VII. Experimental Protocols for Characterization

A thorough characterization of the physicochemical properties of ethoxyethoxy-containing linkers and their bioconjugates is essential for successful drug development. The following are key experimental protocols:

A. Determination of Hydrophilicity and Solubility
  • Protocol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

    • Principle: This technique separates molecules based on their hydrophobicity. More hydrophilic compounds elute earlier from the non-polar stationary phase.

    • Methodology:

      • Dissolve the linker-containing compound in a suitable solvent.

      • Inject the sample onto a C18 RP-HPLC column.

      • Elute with a gradient of an aqueous buffer (e.g., water with 0.1% trifluoroacetic acid) and an organic solvent (e.g., acetonitrile with 0.1% trifluoroacetic acid).

      • Monitor the elution profile using a UV detector.

      • The retention time is inversely proportional to the hydrophilicity of the compound. Compare the retention time to known standards to obtain a relative measure of hydrophilicity.

    • Causality: The ethoxyethoxy units interact favorably with the aqueous mobile phase and have weaker interactions with the hydrophobic stationary phase, leading to earlier elution times compared to more hydrophobic linkers.

  • Protocol: Aqueous Solubility Measurement

    • Principle: This protocol determines the maximum concentration of a compound that can be dissolved in an aqueous buffer at a specific temperature.

    • Methodology:

      • Prepare a series of vials containing a fixed volume of an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

      • Add increasing amounts of the test compound to each vial.

      • Shake the vials at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

      • Centrifuge the samples to pellet any undissolved solid.

      • Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).

      • The highest concentration measured represents the aqueous solubility.

    • Self-Validation: The inclusion of multiple concentrations and an equilibration period ensures that the measured solubility is a true representation of the thermodynamic equilibrium.

B. Assessment of Aggregation
  • Protocol: Size Exclusion Chromatography (SEC)

    • Principle: SEC separates molecules based on their hydrodynamic size. Aggregates, being larger, will elute earlier than the monomeric species.

    • Methodology:

      • Dissolve the bioconjugate in the desired formulation buffer.

      • Inject the sample onto an SEC column with a pore size appropriate for the expected size of the monomer and potential aggregates.

      • Elute with an isocratic mobile phase (the formulation buffer).

      • Monitor the elution profile with a UV detector.

      • The presence of peaks eluting earlier than the main monomer peak indicates the presence of aggregates. The percentage of aggregation can be quantified by integrating the peak areas.

    • Causality: The hydrophilic and flexible ethoxyethoxy linkers create a hydration shell and steric hindrance that prevent the intermolecular interactions leading to aggregation, resulting in a higher percentage of the monomeric species.

  • Protocol: Dynamic Light Scattering (DLS)

    • Principle: DLS measures the size distribution of particles in a solution by analyzing the fluctuations in scattered light intensity caused by Brownian motion.

    • Methodology:

      • Prepare a solution of the bioconjugate in a filtered, dust-free buffer.

      • Place the sample in a cuvette and insert it into the DLS instrument.

      • The instrument's laser illuminates the sample, and a detector measures the scattered light at a specific angle.

      • The software analyzes the fluctuations in light intensity to calculate the diffusion coefficient and, subsequently, the hydrodynamic radius of the particles in the solution.

      • A narrow, monomodal size distribution indicates a homogenous, non-aggregated sample. The presence of larger particles or a multimodal distribution suggests aggregation.

    • Self-Validation: The measurement is highly sensitive to the presence of even small amounts of large aggregates, providing a robust method for detecting the onset of aggregation.

C. Evaluation of Non-Specific Binding
  • Protocol: Enzyme-Linked Immunosorbent Assay (ELISA)-based Non-Specific Binding Assay

    • Principle: This assay quantifies the non-specific binding of a bioconjugate to a surface coated with an irrelevant protein.

    • Methodology:

      • Coat the wells of a microtiter plate with a non-target protein (e.g., bovine serum albumin, BSA).

      • Block any remaining non-specific binding sites on the plate with a blocking buffer.

      • Add serial dilutions of the test bioconjugate (containing the ethoxyethoxy linker) and a control bioconjugate (with a different linker) to the wells and incubate.

      • Wash the wells thoroughly to remove any unbound conjugate.

      • Add a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase, HRP) that specifically recognizes the primary antibody of the ADC.

      • Wash the wells again and add a substrate for the enzyme that produces a colorimetric or fluorescent signal.

      • Measure the signal intensity, which is proportional to the amount of non-specifically bound conjugate.

    • Causality: The hydration layer formed by the ethoxyethoxy linker repels the non-specific adsorption of the conjugate to the BSA-coated surface, resulting in a lower signal compared to a more hydrophobic linker.

VIII. Conclusion

Ethoxyethoxy-containing linkers represent a cornerstone of modern bioconjugate design, offering a versatile and powerful means to enhance the physicochemical properties of complex therapeutic molecules. Their inherent hydrophilicity, flexibility, and ability to mitigate aggregation and non-specific binding directly address some of the most pressing challenges in the development of ADCs and PROTACs. A thorough understanding of the structure-property relationships and the application of robust experimental characterization methods are paramount for researchers and drug developers to rationally design and optimize these linkers, ultimately leading to safer and more effective therapies.

IX. References

  • Liu, H., et al. (2021). Novel hydrophilic drug linkers enable exatecan-based antibody-drug conjugates with promising physiochemical properties and in vivo activity. Molecular Cancer Therapeutics, 20(12 Supplement), P196. [Link]

  • Zhang, Q., et al. (2016). Oligo(ethylene glycol) as side chains of conjugated polymers for optoelectronic applications. Macromolecular Rapid Communications, 37(13), 1039-1050. [Link]

  • Vankayala, S., et al. (2015). Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery. Bioconjugate Chemistry, 26(10), 2145-2154. [Link]

  • AxisPharm. (2024, May 20). The High Hydrophilicity of ADC Linker Has Become the Main Trend in Modification. AxisPharm. [Link]

  • Neuber, C., et al. (2020). Linker Hydrophilicity Modulates the Anticancer Activity of RGD–Cryptophycin Conjugates. Chemistry – A European Journal, 27(4), 1015-1020. [Link]

  • Wang, Y., et al. (2020). Short oligo(ethylene glycol) chain incorporated thermoresponsive microgels: from structural analysis to modulation of solution properties. Soft Matter, 16(33), 7764-7774. [Link]

  • Su, Z., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B, 11(12), 3889-3907. [Link]

  • Toki, F., et al. (2014). Effect of the Physicochemical Properties of Poly(Ethylene Glycol) Brushes on their Binding to Cells. Journal of Pharmaceutical Sciences, 103(1), 223-230. [Link]

  • Aoudia, M., et al. (1997). The role of hydrophilic linkers. Journal of Surfactants and Detergents, 1(1), 59-66. [Link]

  • Welsch, N., et al. (2021). Lectin and E. coli Binding to Carbohydrate-Functionalized Oligo(ethylene glycol)-Based Microgels: Effect of Elastic Modulus, Crosslinker and Carbohydrate Density. Molecules, 26(2), 263. [Link]

  • Plamper, F. A., et al. (2017). Oligo(ethylene glycol)-sidechain microgels prepared in absence of cross-linking agent: Polymerization, characterization and variation of particle deformability. PLOS ONE, 12(7), e0181369. [Link]

  • Wu, K., & Wang, P. (2026). The role of hydrophilic linkers in next-generation antibody-drug conjugates. Journal of Controlled Release, 390, 114612. [Link]

  • Dal-Pra, M., et al. (2021). Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates. Journal of Controlled Release, 337, 549-560. [Link]

  • Pasut, G., & Veronese, F. M. (2021). Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates. Journal of Controlled Release, 337, 549-560. [Link]

  • Centre for Medicines Discovery. (n.d.). Enriching Proteolysis Targeting Chimeras with a Second Modality: When Two Are Better Than One. Journal of Medicinal Chemistry. [Link]

  • Zheng, J., et al. (2003). Protein Adsorption on Oligo(ethylene glycol)-Terminated Alkanethiolate Self-Assembled Monolayers: The Molecular Basis for Nonfouling Behavior. The Journal of Physical Chemistry B, 107(34), 8761-8768. [Link]

  • Roy, S., et al. (2017). Impact of Linker Length and Composition on Fragment Binding and Cell Permeation: Story of a Bisbenzimidazole Dye Fragment. Bioconjugate Chemistry, 28(12), 3006-3011. [Link]

  • Wang, Y., et al. (2020). Effect of ethylene glycol and its derivatives on the aggregation properties of reactive Orange 13 dye aqueous solution. Scientific Reports, 10(1), 15159. [Link]

  • Mezhikizer, E. A., & Mun, G. A. (2015). Physicochemical properties of oligo(ethylene glycol) (meth)acrylates. Russian Chemical Reviews, 84(10), 1011. [Link]

  • Wei, X., et al. (2006). Strong Repulsive Forces between Protein and Oligo (Ethylene Glycol) Self-Assembled Monolayers: A Molecular Simulation Study. Biophysical Journal, 91(4), 1304-1313. [Link]

  • Veranova. (n.d.). Understanding the Critical Role of Linkers in Advancing ADCs. Veranova. [Link]

  • Conilh, L., et al. (2022). Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance. Frontiers in Drug Delivery, 2, 908823. [Link]

  • Al-Ghananeem, A. M., et al. (2023). Design, Development, and Optimisation of Smart Linker Chemistry for Targeted Colonic Delivery—In Vitro Evaluation. Pharmaceutics, 15(1), 303. [Link]

  • Shaha, R., et al. (2012). Synthesis of oligo(poly(ethylene glycol) fumarate). Nature Protocols, 7(5), 935-944. [Link]

  • Defaye, S., et al. (1995). Synthesis of short polyoxyethylene-based heterobifunctional cross-linking reagents. Application to the coupling of peptides to liposomes. Bioconjugate Chemistry, 6(4), 433-441. [Link]

  • Conilh, L., et al. (2022). Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance. Frontiers in Drug Delivery, 2, 908823. [Link]

  • O'Sullivan, C. K., & Guilbault, G. G. (2000). New oligoethylene glycol linkers for the surface modification of an ultra-high frequency acoustic wave biosensor. Chemical Science, (10), 573-578. [Link]

  • Zhang, Y., et al. (2022). The effect of lengths of branched-chain fatty alcohols on the efficacy and safety of docetaxel-prodrug nanoassemblies. Acta Pharmaceutica Sinica B, 12(7), 3098-3110. [Link]

  • Wang, H., et al. (2021). Antifouling Studies of Unsymmetrical Oligo(ethylene glycol) Spiroalkanedithiol Self-Assembled Monolayers. Coatings, 11(9), 1069. [Link]

  • Li, J., et al. (2023). Two Step Synthesis of Octreotide-doxorubicin Conjugates Based on Disulfide Bond Linker. Molecules, 28(14), 5373. [Link]

  • Liu, Y., et al. (2019). Effect of Hydrophobic Chain Length in Amphiphilic Chitosan Conjugates on Intracellular Drug Delivery and Smart Drug Release of Redox-Responsive Micelle. Polymers, 11(11), 1888. [Link]

  • Campuzano, S., et al. (2019). Suppressing Non-Specific Binding of Proteins onto Electrode Surfaces in the Development of Electrochemical Immunosensors. Sensors, 19(2), 398. [Link]

  • Casey, J. L., et al. (2015). Effect of linker flexibility and length on the functionality of a cytotoxic engineered antibody fragment. Biotechnology and Bioengineering, 112(10), 2038-2048. [Link]

  • Thermo Fisher Scientific. (2018, May 3). Strategies for successful crosslinking and bioconjugation applications [Video]. YouTube. [Link]

  • Wei, X., et al. (2017). Repelling and ordering: the influence of poly(ethylene glycol) on protein adsorption. Journal of Physics: Condensed Matter, 29(45), 453001. [Link]

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Protocols & Analytical Methods

Method

Application Note: Strategic Utilization of 3-(2-Ethoxyethoxy)azetidine in Medicinal Chemistry

[1] Executive Summary: The "Azetidine Switch" In modern drug discovery, the "Azetidine Switch"—replacing a piperidine, pyrrolidine, or morpholine ring with an azetidine—is a validated strategy to improve the physicochemi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The "Azetidine Switch"

In modern drug discovery, the "Azetidine Switch"—replacing a piperidine, pyrrolidine, or morpholine ring with an azetidine—is a validated strategy to improve the physicochemical profile of a lead compound.

3-(2-Ethoxyethoxy)azetidine represents a high-value evolution of this strategy.[1] Beyond the standard benefits of the azetidine core (reduced lipophilicity, compact metabolic profile), the 3-(2-ethoxyethoxy) substituent introduces a "mini-PEG" motif. This specific tail provides:

  • Enhanced Solubility: The ether oxygen atoms act as hydrogen bond acceptors, significantly lowering LogD compared to alkyl-substituted azetidines.[1]

  • Solvent Channel Interaction: The flexible chain can explore solvent-exposed regions of a binding pocket without incurring a significant entropic penalty.[1]

  • Metabolic Stability: The ethoxyethoxy group is generally more resistant to oxidative metabolism than long alkyl chains.[1]

This guide provides validated protocols for handling, activating, and reacting this building block to ensure high-yield incorporation into drug scaffolds.

Physicochemical Profile & Handling

Key Properties

The following values are critical for reaction planning. Note that 3-(2-Ethoxyethoxy)azetidine is typically supplied as a Hydrochloride (HCl) or Trifluoroacetate (TFA) salt to prevent polymerization and ensure shelf stability.

PropertyValue (Approx.)Significance
Molecular Weight 145.20 g/mol (Free Base)Low MW allows for "fragment-based" growth.[1]
pKa (Conjugate Acid) ~9.0 – 9.5More basic than morpholine (~8.[1]3) but less than piperidine (~11).[1][2] Requires careful pH control in reductive amination.[1]
cLogP ~0.2Significantly lower than 3-phenylazetidine; ideal for lowering overall molecule lipophilicity.[1]
H-Bond Acceptors 3 (N, O, O)Excellent water solubility profile.
Stability Hygroscopic (Salt form)CRITICAL: Salts absorb atmospheric water rapidly.[1] Weigh in a desiccated environment.
Storage & Stability Warning
  • The Risk: Azetidine free bases are kinetically stable but thermodynamically strained (~25 kcal/mol ring strain).[1] Prolonged storage of the free base can lead to polymerization or ring-opening, especially in the presence of Lewis acids or heat.[1]

  • The Solution: Store as the HCl salt at -20°C. Generate the free base in situ or immediately prior to use.

Visual Workflow: Salt Neutralization Strategy

Many transition metal-catalyzed reactions (Buchwald-Hartwig) or nucleophilic substitutions fail if the azetidine is introduced as a salt without proper neutralization.[1]

SaltBreak Start Start: 3-(2-Ethoxyethoxy)azetidine HCl Decision Reaction Type? Start->Decision RouteA Route A: In-Situ Neutralization (For SnAr / Amide Coupling) Decision->RouteA Robust Electrophile RouteB Route B: Isolation of Free Base (For Sensitive Pd-Catalysis) Decision->RouteB Sensitive Catalyst StepA1 Add DIPEA or TEA (3.0 equiv) directly to reaction mixture RouteA->StepA1 StepB1 Dissolve Salt in minimal H2O RouteB->StepB1 StepB2 Add sat. Na2CO3 or KOH pellets (pH > 12) StepB1->StepB2 StepB3 Extract w/ DCM or Et2O x3 (Avoid volatile loss!) StepB2->StepB3 StepB4 Dry (K2CO3) & Concentrate (Do not heat >30°C) StepB3->StepB4

Caption: Decision tree for handling azetidine salts. Route B is recommended for complex catalytic cycles to prevent amine salt poisoning of the catalyst.[1]

Experimental Protocols

Protocol A: Reductive Amination (Connecting to Aldehydes)

Context: This is the most common method for attaching the azetidine fragment to a core scaffold.[1] The secondary amine of the azetidine is sterically compact, allowing for rapid reaction, but the basicity requires pH buffering to prevent stalling.

Reagents:

  • Aldehyde substrate (1.0 equiv)

  • 3-(2-Ethoxyethoxy)azetidine HCl (1.2 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

  • DIPEA (1.2 equiv) or Sodium Acetate (2.0 equiv)

  • Solvent: DCE (1,2-Dichloroethane) or DCM.

Step-by-Step:

  • Salt Break (In-situ): In a reaction vial, suspend the azetidine HCl salt in DCE (0.1 M). Add DIPEA (1.2 equiv) and stir for 10 minutes at Room Temperature (RT) to ensure the free amine is available.

    • Note: If using Sodium Acetate, add it here. It acts as a buffer to maintain pH ~5-6, ideal for iminium ion formation.

  • Imine Formation: Add the aldehyde (1.0 equiv).[1] Stir for 30–60 minutes.

    • Checkpoint: Monitor by LCMS.[1] You may not see the stable imine, but you should see the disappearance of the aldehyde.[1]

  • Reduction: Add STAB (1.5 equiv) in one portion.

    • Why STAB? It is less aggressive than

      
       and will not reduce the aldehyde/ketone before the imine forms.[1]
      
  • Workup: Quench with saturated aqueous

    
    . Extract with DCM.[1]
    
    • Caution: The product is polar (due to the ethoxyethoxy tail).[1] Ensure the aqueous layer is thoroughly extracted (3x).[1]

Protocol B: S_NAr Reaction (Heteroarylation)

Context: Attaching the azetidine to a chloropyrimidine, chloropyridine, or similar heteroaryl halide. Azetidines are excellent nucleophiles for


 due to the relief of transannular strain upon attacking the electrophile.[1]

Reagents:

  • Heteroaryl Halide (e.g., 2-chloropyrimidine) (1.0 equiv)

  • 3-(2-Ethoxyethoxy)azetidine HCl (1.1 equiv)

  • Base:

    
     (3.0 equiv) or DIPEA (3.0 equiv)
    
  • Solvent: DMSO or NMP (for difficult substrates) or Acetonitrile (for reactive ones).

Step-by-Step:

  • Preparation: Dissolve the heteroaryl halide in DMSO (0.2 M).

  • Addition: Add the azetidine HCl salt followed immediately by the base (

    
    ).
    
  • Heating: Heat to 60°C – 80°C.

    • Critical Warning:Do not overheat (>100°C) for prolonged periods if possible. While the azetidine ring is robust, the ether tail can degrade, or the ring can open under extreme basic thermal stress.

  • Monitoring: Reaction is usually complete within 1-4 hours. The azetidine is significantly more nucleophilic than acyclic amines (e.g., diethylamine) due to the "puckering" effect, where the transition state relieves some steric interactions.

Strategic Application: The PROTAC Linker Logic

3-(2-Ethoxyethoxy)azetidine is increasingly used in PROTAC (Proteolysis Targeting Chimera) design.[1]

  • The Problem: Long linear PEG linkers often suffer from poor permeability and high conformational entropy (the "floppy linker" problem).[1]

  • The Azetidine Solution: Using this molecule as a "linker hub" introduces rigidity (the ring) while maintaining water solubility (the tail).[1]

  • Design Tip: Use the azetidine nitrogen to connect to the E3 ligase ligand (e.g., via reductive amination to a VHL ligand) and functionalize the ethoxyethoxy tail (if modified to terminate in a handle) or use the azetidine as a rigid spacer in the middle of the chain.[1]

References

  • Azetidines in Drug Discovery: Lowe, D. (2010).[1] In the Pipeline: The Azetidine Renaissance. Science Translational Medicine.

  • Physicochemical Properties of 3-Alkoxyazetidines: Wuitschik, G., et al. (2010). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition, 49(48), 8979-8983. (Provides comparative data on 4-membered rings).

  • Reductive Amination Protocols (STAB): Abdel-Magid, A. F., et al. (1996).[3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862.

  • Ring Strain and Reactivity: Dunteman, S. (2021).[1][4] Recent Advances in the Synthesis and Reactivity of Azetidines. Organic & Biomolecular Chemistry.

Sources

Application

Application Note: 3-(2-Ethoxyethoxy)azetidine in Fragment-Based Drug Discovery (FBDD)

Abstract This guide details the application of 3-(2-Ethoxyethoxy)azetidine (and related 3-alkoxyazetidine derivatives) in Fragment-Based Drug Discovery (FBDD). Unlike traditional flat aromatic fragments, this molecule re...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide details the application of 3-(2-Ethoxyethoxy)azetidine (and related 3-alkoxyazetidine derivatives) in Fragment-Based Drug Discovery (FBDD). Unlike traditional flat aromatic fragments, this molecule represents a "3D-rich" scaffold that offers a unique combination of low lipophilicity, high water solubility, and a defined exit vector. This document provides a physicochemical analysis, a workflow for fragment screening using Ligand-Observed NMR, and a validated synthetic protocol for incorporating this building block into heteroaromatic cores to optimize Lead-Like properties.

Introduction: The "Escape from Flatland"

In modern FBDD, a critical failure mode is the over-reliance on flat,


-rich aromatic fragments, which often leads to insoluble, non-specific binders. 3-(2-Ethoxyethoxy)azetidine  addresses this by serving as a high-value bioisostere  for cyclic amines (e.g., pyrrolidine, piperidine) while introducing a solubilizing ether tail.
Key Mechanistic Advantages
  • Metabolic Stability: The azetidine ring (4-membered) is often more metabolically stable than larger rings due to distinct ring-pucker geometry that hinders P450 oxidation sites.

  • Solubility Enhancement: The 2-ethoxyethoxy side chain acts as a "mini-PEG" (polyethylene glycol) motif. It disrupts crystal packing and interacts with bulk solvent without introducing hydrogen bond donors (HBD), preserving membrane permeability.

  • Vector Definition: The 3-position substitution provides a vector perpendicular to the ring plane, allowing the ether tail to explore solvent-exposed pockets or specific sub-pockets in the target protein.

Physicochemical Profile

The following table contrasts 3-(2-Ethoxyethoxy)azetidine against a traditional piperidine fragment, highlighting its superior "Lead-Like" metrics.

Property3-(2-Ethoxyethoxy)azetidine4-Methoxypiperidine (Traditional)Impact on Drug Design
Formula


--
MW (Da) 145.20115.17Low MW leaves room for "growing" the lead.
cLogP 0.25 0.85Lower LogP improves LLE (Lipophilic Ligand Efficiency).
TPSA (

)
21.2621.26Identical polar surface area, but higher solubility.
Fsp³ 1.0 1.0High 3D character (saturation).
H-Bond Donors 1 (NH)1 (NH)Preserves coupling handle.

Data derived from standard chemoinformatic calculations (ChemAxon/RDKit).

Strategic Workflow: From Hit to Lead

The integration of this molecule into a drug discovery campaign generally follows the "Grow" or "Link" strategies of FBDD.

FBDD_Workflow Library Fragment Library (sp3-enriched) Screen Biophysical Screening (STD-NMR / SPR) Library->Screen High Conc. Hit Validated Hit (Weak Affinity, High LE) Screen->Hit Kd < 5mM Issue Optimization Hurdle: Poor Solubility / Metabolic Liability Hit->Issue Evolution Solution Incorporate 3-(2-Ethoxyethoxy)azetidine Issue->Solution Bioisosteric Replacement Lead Optimized Lead (Improved LLE & Solubility) Solution->Lead SnAr / Reductive Amination

Figure 1: Strategic workflow showing the insertion point of azetidine scaffolds during the Lead Optimization phase to resolve solubility bottlenecks.

Protocol A: Fragment Screening via STD-NMR

Purpose: To detect weak binding of 3-(2-Ethoxyethoxy)azetidine to a target protein. Saturation Transfer Difference (STD) NMR is the gold standard for validating small, soluble fragments.

Reagents & Equipment
  • Protein: Target protein (20 µM) in deuterated buffer (PBS, pD 7.4).

  • Ligand: 3-(2-Ethoxyethoxy)azetidine (free base or HCl salt), 1 mM stock in

    
    -DMSO.
    
  • Instrument: 600 MHz NMR with cryoprobe.

Step-by-Step Methodology
  • Sample Preparation:

    • Prepare a 500 µL sample containing 10 µM Protein and 500 µM Ligand (50:1 excess).

    • Control: Prepare a sample with 500 µM Ligand without protein to rule out aggregation artifacts.

  • Pulse Sequence Setup:

    • Use a standard STD pulse sequence (e.g., stddiff on Bruker).

    • On-Resonance Irradiation: Set frequency to -1.0 ppm or 12.0 ppm (regions with no ligand signals) to saturate protein methyls.

    • Off-Resonance Irradiation: Set to 30 ppm (control).

    • Saturation Time: 2.0 seconds (Gaussian pulse train).

  • Data Acquisition:

    • Acquire 128–256 scans.

    • Maintain temperature at 298 K.

  • Analysis:

    • Subtract the On-Resonance spectrum from the Off-Resonance spectrum.

    • Positive Result: Signals corresponding to the azetidine ring protons or the ethoxy tail appearing in the difference spectrum indicate binding (magnetization transfer from protein to ligand).

    • Epitope Mapping: The protons showing the strongest STD effect (highest intensity in difference spectrum) are in closest contact with the protein surface.

Protocol B: Synthetic Incorporation ( Coupling)

Purpose: To covalently attach the 3-(2-Ethoxyethoxy)azetidine fragment to a heteroaromatic core (e.g., a chloropyrimidine or chloropyridine scaffold). This is the primary method for "growing" a fragment.

Reaction Scheme Logic

The secondary amine of the azetidine acts as the nucleophile. The reaction is driven by the electron-deficiency of the heteroaryl halide.

Reaction_Scheme Scaffold Heteroaryl Chloride (Core Scaffold) Conditions DIPEA, DMSO 80°C, 4h Scaffold->Conditions Azetidine 3-(2-Ethoxyethoxy)azetidine (Nucleophile) Azetidine->Conditions Product Coupled Product (Solubilized Lead) Conditions->Product S_NAr Mechanism

Figure 2: Nucleophilic Aromatic Substitution (


) pathway for ligand attachment.
Detailed Procedure
  • Stoichiometry:

    • 1.0 eq Heteroaryl Chloride (Core).

    • 1.2 eq 3-(2-Ethoxyethoxy)azetidine (Fragment).

    • 3.0 eq N,N-Diisopropylethylamine (DIPEA) (Base).

  • Setup:

    • Dissolve the Heteroaryl Chloride (e.g., 0.2 mmol) in anhydrous DMSO (1.0 mL) or NMP in a microwave-compatible vial.

    • Add DIPEA (0.6 mmol).

    • Add 3-(2-Ethoxyethoxy)azetidine (0.24 mmol).

  • Reaction:

    • Thermal: Heat to 80°C–100°C for 4–16 hours in a sealed block.

    • Microwave (Preferred): Irradiate at 120°C for 20 minutes. This often suppresses side reactions.

  • Work-up:

    • Dilute reaction mixture with EtOAc (10 mL).

    • Wash with Water (3 x 5 mL) to remove DMSO and excess amine.

    • Wash with Brine (1 x 5 mL).

    • Dry over

      
      , filter, and concentrate.
      
  • Purification:

    • Flash Chromatography: Typically requires a polar gradient (e.g., 0–10% MeOH in DCM) due to the polarity of the ethoxyethoxy chain.

  • Validation:

    • LC-MS: Confirm mass [M+H]+.

    • 1H NMR: Verify the disappearance of the azetidine NH signal and the shift of the ring protons.

Expert Commentary: Why This Fragment?

In my experience leading FBDD campaigns, the 3-(2-Ethoxyethoxy)azetidine motif is a "problem solver."

  • The Solubility Paradox: As we optimize potency, we add molecular weight and lipophilicity (grease). This kills solubility.

  • The Fix: Replacing a cyclohexyl or piperidinyl group with this azetidine derivative often retains the hydrophobic contact (via the ring carbons) while the ether tail projects into the solvent. This can increase thermodynamic solubility by 10–50 fold compared to the carbon-only analog.

  • Causality: The ether oxygen atoms accept hydrogen bonds from water but do not donate them, maintaining a high permeation rate (PAMPA) while ensuring the molecule dissolves in the gut or assay buffer.

References

  • Application of Azetidines in Drug Discovery

    • Title: The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development.[1]

    • Source: BenchChem (2025).[2][3]

  • Sp3-Rich Fragments in FBDD

    • Title: Emergent synthetic methods for the modular advancement of sp3-rich fragments.
    • Source: Chemical Science (2021), NIH PubMed Central.
    • URL:[Link]

  • Physicochemical Properties in Design

    • Title: Physicochemical Descriptors in Property-Based Drug Design.[4][5]

    • Source: ResearchG
    • URL:[Link]

  • Azetidine Synthesis & Coupling

    • Title: Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery.[6]

    • Source: Chemistry - A European Journal (2018).[7]

    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-(2-Ethoxyethoxy)azetidine

Welcome to the dedicated technical support guide for the synthesis of 3-(2-Ethoxyethoxy)azetidine. This resource is designed for researchers, medicinal chemists, and process development professionals who are looking to t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the synthesis of 3-(2-Ethoxyethoxy)azetidine. This resource is designed for researchers, medicinal chemists, and process development professionals who are looking to troubleshoot common issues and optimize their synthetic route to this valuable building block. We will move beyond simple procedural lists to explore the underlying chemical principles, helping you make informed decisions to improve yield, purity, and scalability.

Part 1: Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses the most common challenges encountered during the synthesis, which typically proceeds via a two-step route: 1) Williamson ether synthesis with a protected azetidine alcohol, followed by 2) deprotection.

FAQ 1: Low Yield in the Ether Formation Step

Question: My yield for the synthesis of 1-Boc-3-(2-ethoxyethoxy)azetidine from 1-Boc-3-hydroxyazetidine is consistently below 50%. What are the primary factors I should investigate?

Answer: Persistently low yields in this SN2 reaction almost always trace back to one of three areas: inefficient deprotonation of the alcohol, competing side reactions, or suboptimal reaction conditions.

  • Inefficient Deprotonation: The hydroxyl group of 1-Boc-3-hydroxyazetidine must be converted to the more nucleophilic alkoxide to efficiently attack the electrophile (e.g., 2-bromoethyl ethyl ether). If you are using a weak base (e.g., K2CO3), the equilibrium may not sufficiently favor the alkoxide.

    • Solution: Switch to a stronger, non-nucleophilic base. Sodium hydride (NaH) is a common and effective choice as it irreversibly deprotonates the alcohol, driving the reaction forward. Ensure the NaH is fresh and handled under strictly anhydrous conditions, as it reacts violently with water.

  • Competing Side Reactions: The primary competing pathway is the N-alkylation of the azetidine nitrogen if it is not properly protected. While the Boc group is generally stable, certain conditions can compromise it. A more significant issue is the potential for elimination (E2) of your electrophile, especially if using a sterically hindered or overly strong base.

  • Suboptimal Conditions:

    • Solvent: The choice of solvent is critical. A polar aprotic solvent like DMF or THF is ideal as it can solvate the cation of the base (e.g., Na+) while not solvating the alkoxide nucleophile, thus increasing its reactivity.

    • Temperature: While heating can increase the reaction rate, it can also promote side reactions. This reaction typically proceeds well at temperatures ranging from room temperature to 60 °C. If you observe decomposition or increased impurities at higher temperatures, consider running the reaction for a longer period at a lower temperature.

FAQ 2: Incomplete Deprotection or Side Reactions during Boc Removal

Question: My Boc deprotection with trifluoroacetic acid (TFA) is sluggish. When I try to force it with heat or longer reaction times, I see a complex mixture of byproducts. How can I achieve clean and complete deprotection?

Answer: This is a classic challenge. The tert-butyl cation (t-Bu+) generated during acidic Boc cleavage is a reactive electrophile that can cause trouble if not properly managed.[1][2]

  • Sluggish Reaction: Incomplete deprotection often points to insufficient acid strength or concentration.[3][4] TFA is hygroscopic; absorbed water can reduce its effective acidity.[4] Ensure you are using a fresh, anhydrous grade of TFA and a suitable solvent like dichloromethane (DCM). Typically, a solution of 20-50% TFA in DCM is sufficient for most substrates at room temperature.[3]

  • Side Product Formation: The primary side reaction is alkylation of nucleophilic sites on your molecule by the t-Bu+ cation.[1][2] The desired product, 3-(2-ethoxyethoxy)azetidine, has a nucleophilic secondary amine that can, in principle, be alkylated by the t-Bu+ cation, though this is often kinetically slow. More likely, if your molecule contains other electron-rich aromatic rings or sulfur-containing groups, these can be alkylated.[1][2]

    • Solution: Use a Cation Scavenger. The most effective way to prevent these side reactions is to add a scavenger to the reaction mixture. The scavenger's role is to trap the t-Bu+ cation as it forms. Common and effective scavengers include triethylsilane (TES) or thioanisole. Adding 2-5 equivalents of a scavenger can dramatically clean up the reaction.

  • Alternative Deprotection Conditions: If TFA is still problematic, consider switching to a different acid system. A solution of HCl in an organic solvent (e.g., 4M HCl in dioxane or diethyl ether) is a very common and effective alternative. This often provides the product as the hydrochloride salt, which can be advantageous for purification and stability as it precipitates from nonpolar solvents.

Troubleshooting Flowchart

Here is a logical workflow to diagnose and solve low-yield issues in the etherification step.

G start Low Yield Observed check_sm Analyze Crude Reaction Mixture (NMR, LC-MS) start->check_sm sm_present High % of Starting Material (SM) Remaining? check_sm->sm_present impurity Significant Impurities Present? check_sm->impurity sm_present->impurity No base_issue Issue: Incomplete Deprotonation Solution: Use stronger base (NaH). Ensure anhydrous conditions. sm_present->base_issue Yes side_rxn Issue: Side Reactions (e.g., Elimination) Solution: Use less hindered base. Lower reaction temperature. impurity->side_rxn Yes temp_issue Issue: Low Reaction Rate Solution: Gently increase temp (e.g., to 50-60°C). Increase reaction time. base_issue->temp_issue reagent_qual Issue: Reagent Quality Solution: Use fresh, pure reagents. Check quality of alkylating agent. side_rxn->reagent_qual

Caption: A troubleshooting workflow for diagnosing low yield.

Part 2: Optimized Experimental Protocols

These protocols are provided as a robust starting point. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Synthesis of tert-Butyl 3-(2-Ethoxyethoxy)azetidine-1-carboxylate

This protocol utilizes sodium hydride for efficient alkoxide formation.

Materials:

  • tert-Butyl 3-hydroxyazetidine-1-carboxylate

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • 2-Bromoethyl ethyl ether

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH4Cl)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na2SO4)

Procedure:

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add sodium hydride (1.2 equivalents, 60% dispersion). Wash the NaH with anhydrous hexanes (3x) to remove the mineral oil, carefully decanting the hexanes each time.

  • Solvent Addition: Add anhydrous DMF to the flask to create a slurry. Cool the flask to 0 °C in an ice bath.

  • Alcohol Addition: Dissolve tert-Butyl 3-hydroxyazetidine-1-carboxylate (1.0 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the NaH slurry at 0 °C.

    • Expert Insight: This slow addition is crucial to control the evolution of hydrogen gas. You will observe bubbling as the alkoxide forms.

  • Reaction Incubation: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes.

  • Electrophile Addition: Add 2-bromoethyl ethyl ether (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS until the starting alcohol is consumed.

  • Quenching: Carefully quench the reaction by cooling it back to 0 °C and slowly adding saturated aqueous NH4Cl solution.

  • Extraction: Transfer the mixture to a separatory funnel and dilute with water and EtOAc. Separate the layers. Extract the aqueous layer two more times with EtOAc.

  • Washing & Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purification: The crude residue can be purified by flash column chromatography on silica gel (using a gradient of hexane/EtOAc) to yield the pure product.

Protocol 2: Boc Deprotection to Yield 3-(2-Ethoxyethoxy)azetidine

This protocol uses HCl in dioxane for a clean deprotection, yielding the hydrochloride salt.

Materials:

  • tert-Butyl 3-(2-ethoxyethoxy)azetidine-1-carboxylate

  • 4M HCl in 1,4-Dioxane

  • Dichloromethane (DCM)

  • Diethyl ether

Procedure:

  • Dissolution: Dissolve the Boc-protected starting material (1.0 equivalent) in a minimal amount of DCM in a round-bottom flask.

  • Acid Addition: Add the 4M HCl in dioxane solution (5-10 equivalents) to the flask at room temperature.

  • Reaction: Stir the solution at room temperature. You may observe the formation of a precipitate (the HCl salt of the product). The reaction is typically complete within 1-3 hours. Monitor by TLC or LC-MS to confirm the disappearance of the starting material.

  • Isolation: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

  • Precipitation/Trituration: Add diethyl ether to the residue. This will cause the hydrochloride salt to precipitate fully. Stir the slurry for 15-20 minutes.

  • Filtration: Collect the solid product by vacuum filtration. Wash the filter cake with cold diethyl ether to remove any non-polar impurities.

  • Drying: Dry the solid under high vacuum to yield 3-(2-ethoxyethoxy)azetidine hydrochloride as a white or off-white solid.

Part 3: Mechanistic Insights & Data

Understanding the reaction mechanism and potential pitfalls is key to successful synthesis.

Reaction Mechanism & Competing Pathways

The desired reaction is a straightforward SN2 Williamson ether synthesis. However, a competing E2 elimination pathway can reduce yield, especially with a sterically hindered base or electrophile.

G cluster_0 Desired SN2 Pathway cluster_1 Competing E2 Pathway RO_minus Azetidine-O⁻ Transition_SN2 [Azetidine-O---CH₂(R)---Br]⁻ RO_minus->Transition_SN2 Attacks C R_Br Br-CH₂-CH₂-OEt R_Br->Transition_SN2 Product_Ether Azetidine-O-CH₂-CH₂-OEt Transition_SN2->Product_Ether Br⁻ leaves Base Base⁻ R_Br_E2 Br-CH₂-CH₂-OEt Base->R_Br_E2 Product_Alkene H₂C=CH-OEt R_Br_E2->Product_Alkene Forms C=C, Br⁻ leaves

Caption: Desired SN2 pathway versus the competing E2 elimination side reaction.

Table 1: Effect of Base on Etherification Yield

The choice of base has a significant impact on the reaction's success. The following table provides a qualitative comparison based on established chemical principles.

BaseSolventTypical Temp. (°C)Relative YieldKey Considerations
Sodium Hydride (NaH) DMF, THF0 to RTHigh Irreversible deprotonation drives reaction to completion. Requires anhydrous conditions.
Potassium tert-butoxide THFRTModerateStrong, but sterically hindered base can promote E2 elimination.[5]
Potassium Carbonate (K2CO3) DMF, MeCN60-80Low to ModerateWeaker base; requires higher temperatures and may result in incomplete reaction.
Cesium Carbonate (Cs2CO3) DMF, MeCN50-70ModerateMilder than NaH, often gives cleaner reactions but may require heat.

References

  • Williamson, A. W. Theory of Aetherification. Philosophical Magazine1850. [URL: https://www.lemoyne.edu/sites/default/files/running-files/williamson_ether_synthesis.pdf]
  • BenchChem. N-Boc deprotection issues and alternative methods. BenchChem Technical Support2025. [URL: https://www.benchchem.com/technical-support/n-boc-deprotection-issues]
  • ChemTalk. Williamson Ether Synthesis. ChemTalk2022. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/09%3A_Ethers_Epoxides_and_Sulfides/9.04%3A_The_Williamson_Ether_Synthesis]
  • BYJU'S. Williamson Ether Synthesis reaction. BYJU'S2023. [URL: https://byjus.com/chemistry/williamson-ether-synthesis-reaction/]
  • ACS Publications. Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters2014. [URL: https://pubs.acs.org/doi/10.1021/ol503463a]
  • BenchChem. Troubleshooting Incomplete Boc Deprotection of Secondary Amines. BenchChem Technical Support2025. [URL: https://www.benchchem.com/technical-support/troubleshooting-incomplete-boc-deprotection-of-secondary-amines]
  • ACS GCI Pharmaceutical Roundtable. BOC Deprotection. Reagent Guides2016. [URL: https://www.acs.org/content/dam/acsorg/greenchemistry/industriainnovation/roundtable/acs-gci-pharma-roundtable-boc-deprotection-guide.pdf]
  • Hebei Boze Chemical Co.,Ltd. BOC deprotection. Company Blog2023. [URL: https://www.bozechem.com/boc-deprotection/]

Sources

Optimization

Managing diastereoselectivity in reactions with substituted azetidines

Welcome to the Azetidine Technical Support Center . This guide is designed for medicinal chemists and process engineers facing stereochemical challenges with azetidine scaffolds.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Azetidine Technical Support Center .

This guide is designed for medicinal chemists and process engineers facing stereochemical challenges with azetidine scaffolds. Unlike stable 5- or 6-membered rings, azetidines possess a unique "butterfly" puckering motion (~26 kcal/mol strain energy) that dictates the success or failure of diastereoselective reactions.

Quick Navigation: Select Your Issue

  • [Conformational Analysis] My NMR signals are broad/complex.

  • [C2-Functionalization] I have low diastereoselectivity (dr) during lithiation/alkylation.

  • [C3-Functionalization] I am seeing

    
    -hydride elimination or poor conversion in cross-couplings.
    
  • [De Novo Synthesis] I need to build a specific 2,3-disubstituted diastereomer from scratch.

Module 1: Conformational Dynamics (The "Butterfly" Effect)

Issue: Users often misinterpret NMR data or reaction outcomes because they assume a planar ring. Technical Insight: The azetidine ring is not planar. It exists in a dynamic equilibrium between two puckered conformers. The barrier to nitrogen inversion is low but significant. Substituents at C2 and C3 will preferentially adopt a pseudo-equatorial position to minimize 1,3-diaxial-like repulsion.

Q: Why are my NMR signals broad at room temperature? A: You are likely observing the timescale of the ring inversion (puckering) matching the NMR timescale.

  • Diagnostic: Run Variable Temperature (VT) NMR. Cooling to -40°C usually freezes the conformers, sharpening the peaks and revealing the major diastereomer.

  • Implication for Reactivity: If you are performing a reaction at -78°C (e.g., lithiation), the ring is "frozen" in its most stable pucker. The reagent will approach from the less hindered face (convex face).

Module 2: C2-Functionalization (Lithiation & Trapping)

Core Protocol:


-Lithiation directed by N-protecting groups (Hodgson/Luisi Methodologies).

Q: I am getting low diastereoselectivity (dr) during C2-alkylation. How do I fix this? A: The dr is controlled by the Directing Group (DG) and the Lithiated Intermediate Stability .

Troubleshooting Checklist:

Parameter Recommendation Mechanism
Directing Group Switch to N-Thiopivaloyl or N-Boc . N-Thiopivaloyl offers superior trans-selectivity due to rigid chelation. N-Boc is good but the rotamer barrier can complicate lithiation kinetics.
Temperature Lower to -98°C for 5-10 mins, then warm to -78°C. At -78°C, the lithiated species equilibrates. At -98°C, you may trap the kinetic product.
Solvent THF (essential). Add TMEDA (1.1 equiv). TMEDA breaks up alkyllithium aggregates, creating a reactive monomeric species for the "Complexation Induced Proximity Effect" (CIPE).

| Electrophile | Pre-cool the electrophile. | Exothermic trapping can cause local heating and epimerization. |

Standard Protocol (Hodgson Conditions):

  • Dissolve N-thiopivaloyl azetidine in dry THF (0.1 M).

  • Add TMEDA (1.1 equiv). Cool to -78°C .

  • Add s-BuLi (1.1 equiv) dropwise. Note: s-BuLi is preferred over n-BuLi for steric reasons.

  • Stir for 10–30 min (allow thermodynamic equilibration to the trans-lithio species).

  • Add electrophile (rapid injection).

  • Result: High trans-selectivity (substituent relative to the N-group).

Module 3: C3-Functionalization (Cross-Coupling)

Issue: Traditional Pd-catalyzed cross-couplings on 3-iodoazetidines often fail due to


-hydride elimination or oxidative addition struggles.

Q: My Suzuki coupling on 3-iodo-N-Boc-azetidine yields the alkene (elimination product). A: Palladium is too slow. The high ring strain makes the


-hydrogen highly accessible for elimination.
Solution:  Switch to Nickel/Photoredox Dual Catalysis  (Molander/MacMillan protocols).

Why it works:

  • Radical Pathway: The reaction proceeds via a radical intermediate, bypassing the slow Pd(II) oxidative addition step.

  • Speed: Radical capture by Ni is faster than

    
     elimination.
    

Recommended System (Molander):

  • Precursor: 3-Iodo-azetidine or Azetidine-3-carboxylic acid (via redox-active ester).

  • Catalyst:

    
     / dtbbbpy.
    
  • Photocatalyst:

    
     or Organic Dyes (4CzIPN).
    
  • Light: Blue LED (450 nm).

Module 4: De Novo Synthesis (Ring Closure)

Q: I need a specific 2,3-cis azetidine that I cannot access via lithiation. What is the best route? A: Do not try to force the lithiation. Use Couty’s Synthesis (Ring Closure).

Protocol (Couty Synthesis):

  • Start:

    
    -amino alcohol (chiral pool derived).
    
  • Activation: Chlorination of the alcohol (using

    
    ).
    
  • Cyclization: Treat with base (NaH or LiHMDS).

  • Mechanism: 4-exo-tet cyclization.

  • Stereocontrol: The stereochemistry at C2 and C3 is "hard-coded" by the starting amino alcohol. Inversion occurs at the carbon bearing the chloride (SN2).

Visualizing the Workflow

Figure 1: Method Selection Decision Tree

Caption: A logic flow for selecting the correct synthetic strategy based on the desired substitution pattern.

AzetidineStrategy Start Target: Substituted Azetidine SubstType Substitution Pattern? Start->SubstType C2 C2-Functionalization SubstType->C2 2-Substituted C3 C3-Functionalization SubstType->C3 3-Substituted DeNovo Complex/Polysubstituted SubstType->DeNovo 2,3-Disubstituted (Specific Stereochem) CheckDG Is N-protected? C2->CheckDG Coupling Cross-Coupling C3->Coupling Halide Precursor StrainRelease Strain Release (From Bicyclo[1.1.0]butane) C3->StrainRelease No Precursor Couty Couty Synthesis (From Amino Alcohols) DeNovo->Couty Lithiation Directing Group Strategy (Hodgson/Luisi) NBoc Use s-BuLi/TMEDA (-78°C) Lithiation->NBoc CheckDG->Lithiation Yes (Boc/ThioPiv)

Figure 2: The Lithiation Mechanism (Stereocontrol)

Caption: Mechanistic model showing the coordination of Lithium to the Directing Group (DG) and the preference for equatorial placement.

LithiationMech Substrate N-DG-Azetidine (Puckered) Complex CIPE Complex (Li...O=C Coordination) Substrate->Complex + s-BuLi/TMEDA TS Transition State (Deprotonation) Complex->TS Agostic Interaction Note Li coordinates to DG oxygen. Ring pucker adjusts to place Li in less hindered position. Complex->Note Product Lithiated Species (Li is Pseudo-Equatorial) TS->Product Kinetic Control

References

  • Hodgson, D. M. , & Pearson, C. I. (2013).[1]

    
    -Lithiation-Electrophile Trapping of N-Thiopivaloylazetidin-3-ol: Stereoselective Synthesis of 2-Substituted 3-Hydroxyazetidines. Journal of Organic Chemistry. Link
    
  • Couty, F. , & Evano, G. (2009). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles.[1][2][3][4] Organic Preparations and Procedures International. Link

  • Lucchetti, N. , et al. (2016). Strain-Release Amination of 1-Azabicyclo[1.1.0]butanes.[1][2] Science (Baran Lab). Link

  • Tellis, J. C. , et al. (2014). Single-Electron Transmetalation in Organoboron Cross-Coupling. Science (Molander/MacMillan Context). Link

  • Musci, P. , et al. (2021).[3] Flow Technology for Telescoped Generation, Lithiation and Electrophilic (C3) Functionalization of Highly Strained 1-Azabicyclo[1.1.0]butanes.[3] Angewandte Chemie (Luisi Lab). Link

Sources

Reference Data & Comparative Studies

Validation

Biological Activity &amp; Physicochemical Profiling of 3-(2-Ethoxyethoxy)azetidine Analogs

Executive Summary: The "Mini-PEG" Azetidine Scaffold In modern drug discovery, the 3-(2-Ethoxyethoxy)azetidine moiety represents a strategic fusion of two powerful medicinal chemistry concepts: the azetidine ring (a rigi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Mini-PEG" Azetidine Scaffold

In modern drug discovery, the 3-(2-Ethoxyethoxy)azetidine moiety represents a strategic fusion of two powerful medicinal chemistry concepts: the azetidine ring (a rigid, metabolically stable morpholine bioisostere) and the short polyethylene glycol (PEG) tail (a solubility-enhancing motif).

This guide compares 3-(2-Ethoxyethoxy)azetidine against its structural analogs—3-(2-Methoxyethoxy)azetidine , 3-Ethoxyazetidine , and 3-Phenoxyazetidine —to demonstrate how subtle variations in the C3-ether side chain dictate LogD , metabolic stability , and target affinity .

Key Takeaway: While simple alkoxy-azetidines (e.g., 3-ethoxy) offer compact lipophilicity reduction, the 3-(2-ethoxyethoxy) variant provides a superior "solubility-per-carbon" ratio, acting as a privileged scaffold for optimizing difficult-to-dissolve kinase inhibitors and GPCR ligands without sacrificing permeability.

Comparative Physicochemical Profiling

The following data highlights the structural impact of the C3-substituent on key drug-like properties. Values are calculated based on matched molecular pair (MMP) analysis of standard drug templates.

Table 1: Physicochemical Landscape of 3-Substituted Azetidines
AnalogStructure FragmentMW (Da)

ClogP*
TPSA (

)
Primary Utility
3-(2-Ethoxyethoxy)azetidine -O-CH2-CH2-O-Et145.2 -0.8 30.5 Solubility & Metabolic Stability
3-(2-Methoxyethoxy)azetidine-O-CH2-CH2-O-Me131.2-1.130.5Polarity Maximization
3-Ethoxyazetidine-O-Et101.1-0.421.3Steric Minimization
3-Phenoxyazetidine-O-Ph149.2+1.221.3Hydrophobic Pharmacophore

*


ClogP represents the shift in lipophilicity when replacing a standard piperidine ring with the respective azetidine analog.
Table 2: Biological Suitability Score (1-5 Scale)
Performance Metric3-(2-Ethoxyethoxy)3-(2-Methoxyethoxy)3-Ethoxy3-Phenoxy
Aqueous Solubility 5 (Excellent)5 (Excellent)3 (Good)1 (Poor)
Permeability (PAMPA) 4 (High)3 (Moderate)5 (High)5 (High)
Metabolic Stability (HLM) 4 (High)3 (Moderate*)4 (High)2 (Low**)
Steric Fit (Small Pockets) 3 (Flexible)4 (Compact)5 (Tiny)2 (Bulky)

*Methoxyethoxy tails can suffer from O-demethylation. The terminal ethyl in ethoxyethoxy is often more robust. **Phenoxy groups are prone to CYP450 aromatic hydroxylation.

Deep Dive: Biological Activity & Case Studies

Case Study A: Optimization of NK2 Antagonists

In the development of Neurokinin-2 (NK2) antagonists, researchers replaced a metabolically labile piperidine ring with 3-substituted azetidines to improve half-life (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">


).
  • Challenge: The initial piperidine lead suffered from rapid oxidative metabolism.

  • Solution: Incorporation of 3-alkoxyazetidines blocked the metabolic soft spot.

  • Result: The ether-azetidines maintained high potency (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

    
    ) while extending human liver microsome (HLM) stability from <10 min to >70 min [1]. The ethoxyethoxy  analog specifically aids in reducing LogD in highly lipophilic scaffolds, preventing non-specific binding.
    
Case Study B: STAT3 Inhibitors

Azetidine-based scaffolds have been pivotal in developing irreversible inhibitors of STAT3 , a transcription factor overactive in breast cancer.[1]

  • Mechanism: The azetidine ring positions an electrophilic warhead (often an acrylamide) to covalently modify Cys468 on STAT3.

  • Role of the Ether Tail: In analogs like H182 , the C3-substituent tunes the orientation of the warhead. While hydrophobic groups (phenoxy) interact with the cryptic pocket, ethoxyethoxy analogs are employed to solubilize these otherwise insoluble "brick-dust" molecules, allowing for oral bioavailability while maintaining sub-micromolar IC50 values [2].

Mechanistic Visualization

The following diagram illustrates how the 3-(2-Ethoxyethoxy) tail functions as a "Solvation Anchor" within a receptor binding site, contrasting with a hydrophobic phenoxy tail.

Azetidine_Mechanism cluster_0 Hydrophobic Pocket (Phenoxy) cluster_1 Solvent Interface (Ethoxyethoxy) Node_Phenoxy 3-Phenoxyazetidine (Hydrophobic Interaction) Target_Pocket Hydrophobic Residues (Phe, Leu) Node_Phenoxy->Target_Pocket Pi-Pi Stacking Node_Ethoxy 3-(2-Ethoxyethoxy)azetidine (Solvation Anchor) Water_Shell Water Network (H-Bonding) Node_Ethoxy->Water_Shell H-Bond Acceptance Target_Surface Receptor Surface (Solvent Exposed) Node_Ethoxy->Target_Surface Entropic Gain

Figure 1: Mechanistic comparison of azetidine side chains. The ethoxyethoxy tail (Right) engages the solvent network, improving solubility and reducing lipophilicity, whereas the phenoxy tail (Left) drives affinity through hydrophobic burial.

Experimental Protocol: Synthesis of 3-(2-Ethoxyethoxy)azetidine

Objective: Synthesis of the core building block 1-Boc-3-(2-ethoxyethoxy)azetidine via O-alkylation.

Reagents:

  • 1-Boc-3-hydroxyazetidine (1.0 eq)

  • 2-Bromoethyl ethyl ether (1.2 eq)

  • Sodium Hydride (NaH, 60% dispersion, 1.5 eq)

  • DMF (Anhydrous)

Step-by-Step Methodology:

  • Activation: In a flame-dried round-bottom flask under

    
    , dissolve 1-Boc-3-hydroxyazetidine  (5.0 mmol) in anhydrous DMF (15 mL). Cool to 0°C.
    
  • Deprotonation: Carefully add NaH (7.5 mmol) portion-wise. Evolution of

    
     gas will occur. Stir at 0°C for 30 min until gas evolution ceases.
    
  • Alkylation: Add 2-bromoethyl ethyl ether (6.0 mmol) dropwise via syringe.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor by TLC (30% EtOAc/Hexane) or LC-MS (Target MW: ~245 Da).

  • Quench & Workup: Cool to 0°C, quench with saturated

    
     (aq). Extract with EtOAc (3 x 20 mL). Wash combined organics with water and brine (to remove DMF).
    
  • Purification: Dry over

    
    , concentrate, and purify via silica gel flash chromatography (Gradient: 0-40% EtOAc in Hexanes).
    
  • Deprotection (Optional): To obtain the free amine, treat with 4M HCl in Dioxane for 2 hours.

Validation Criteria:

  • 1H NMR (CDCl3): Look for the characteristic ethoxy triplets (

    
     ~1.2, 3.5 ppm) and the azetidine ring protons (
    
    
    
    ~3.8-4.2 ppm).
  • Yield: Expected range 65-80%.

References

  • Structure-activity relationships of 1-alkyl-5-(3,4-dichlorophenyl)-5-[2-[(3-substituted)-1-azetidinyl]ethyl]-2-piperidones. Selective antagonists of the neurokinin-2 receptor. Source: Journal of Medicinal Chemistry (PubMed) URL:[Link]

  • Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. Source: Cancer Letters (PubMed) URL:[1][Link]

  • LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs. Source: Future Medicinal Chemistry (PubMed) URL:[Link]]

Sources

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